Crotonaldehyde

Specification

• Description: Crotonaldehyde is a clear, colorless to straw colored liquid with a strong, suffocating odor. It is highly flammable and produces toxic vapors at room temperature. Crotonaldehyde is found naturally in emissions of some vegetation and volcanoes; many foods contain crotonaldehyde in small amounts. Crotonaldehyde is mainly used in the manufacture of sorbic acid, which is a yeast and mold inhibitor. Crotonaldehyde has been used as a warning agent in fuels, as alcohol denaturant, as stabilizer for tetraethyl-lead, in the preparation of rubber accelerators, and in leather tanning.; Crotonaldehyde, stabilized appears as a clear colorless to straw colored liquid with a penetrating pungent odor. Flash point 55 °F. Density 7.1 lb / gal. Very toxic by inhalation. May polymerize with the release of heat under exposure to heat or contamination. If polymerization takes place inside a container, the container may rupture violently. Less dense than water. Vapors heavier than air.; But-2-enal is a natural product found in Patrinia villosa with data available.
• CAS No.: 4170-30-3
• Molecular Formula: C4H6O; C4H6O; CH3CH=CHCHO
• Molecular Weight: 70.09 g/mol
• IUPAC Name: but-2-enal
• Standard InChI: InChI=1S/C4H6O/c1-2-3-4-5/h2-4H,1H3
• Standard InChI Key: MLUCVPSAIODCQM-UHFFFAOYSA-N
• Isomeric SMILES: C/C=C/C=O
• Impurities: 2,6-di-tert-Butyl-p-cresol, CAS 128-37-0, 0.1 - 1%
• SMILES: CC=CC=O
• Canonical SMILES: CC=CC=O
• Boiling Point: 219 °F at 760 mmHg (EPA, 1998); 102.2 °C; 104 °C; 219 °F
• Colorform: Water-white, mobile liquid; Water-white to straw-colored liquid; Water-white liquid. [Note: Turns pale-yellow on contact with air.]
• Flash Point: 55 °F (EPA, 1998); The Guide from the Emergency Response Guidebook is for "crotonaldehyde, inhibited." 13 °C; 13 °C (55 °F) Closed cup; 13 °C c.c.; 55 °F; 45 °F
• Melting Point: -105 °F (EPA, 1998); -69 °C; -76.5 °C (trans), -69 °C (cis); -101 °F